Cas no 5472-38-8 (diethyl 2-formylbutanedioate)
diethyl 2-formylbutanedioate structure
Product Name:diethyl 2-formylbutanedioate
CAS No:5472-38-8
MF:C9H14O5
MW:202.204463481903
MDL:MFCD00056287
CID:377300
PubChem ID:231500
Update Time:2025-09-25
diethyl 2-formylbutanedioate Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-formyl-, 1,4-diethyl ester
- diethyl 2-formylbutanedioate
- Diethyl 2-Formylsuccinate
- DIETHYL FORMYLSUCCINATE
- 2-formylsuccinic acid diethyl ester
- diethyl (RS)-formylsuccinate
- ethyl 2-formylsuccinate
- diethyl2-formylsuccinate
- MFCD00056287
- NSC27890
- AKOS024255912
- NS-02072
- DTXSID90282752
- SCHEMBL271883
- LHHLYOVYBZWIGM-UHFFFAOYSA-N
- EN300-84972
- NSC-27890
- NSC 27890
- AMY20455
- 1,4-DIETHYL 2-FORMYLBUTANEDIOATE
- Butanedioic acid, formyl-, diethyl ester
- 2-Formyl-succinic acid diethyl ester
- diethyl-2-formylsuccinate
- 5472-38-8
- CS-0140696
- STL249273
- BBL028069
- SY258291
- DB-170794
-
- MDL： MFCD00056287
- Inchi： 1S/C9H14O5/c1-3-13-8(11)5-7(6-10)9(12)14-4-2/h6-7H,3-5H2,1-2H3
- InChI Key： LHHLYOVYBZWIGM-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C=O)CC(=O)OCC)=O
Computed Properties
- Exact Mass: 202.08400
- Monoisotopic Mass: 202.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.3
- Topological Polar Surface Area: 69.7A^2
Experimental Properties
- Density: 1.1840 (rough estimate)
- Boiling Point: 260.32°C (rough estimate)
- Flash Point: 119.9°C
- Refractive Index: 1.4486 (estimate)
- PSA: 69.67000
- LogP: 0.31780
diethyl 2-formylbutanedioate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
diethyl 2-formylbutanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB334329-1 g |
Diethyl 2-formylsuccinate; 90% |
5472-38-8 | 1g |
€310.90 | 2022-03-25 | ||
| abcr | AB334329-5 g |
Diethyl 2-formylsuccinate; 90% |
5472-38-8 | 5g |
€867.10 | 2022-03-25 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D906728-5g |
diethyl formylsuccinate |
5472-38-8 | 95% | 5g |
3,856.50 | 2021-05-17 | |
| eNovation Chemicals LLC | D533311-1g |
Diethyl 2-formylsuccinate |
5472-38-8 | 95% | 1g |
$345 | 2024-08-03 | |
| eNovation Chemicals LLC | D533311-2g |
Diethyl 2-formylsuccinate |
5472-38-8 | 95% | 2g |
$595 | 2024-08-03 | |
| eNovation Chemicals LLC | D533311-5g |
Diethyl 2-formylsuccinate |
5472-38-8 | 95% | 5g |
$795 | 2024-08-03 | |
| Chemenu | CM539979-250mg |
Diethyl 2-formylsuccinate |
5472-38-8 | 97% | 250mg |
$108 | 2023-02-02 | |
| Chemenu | CM539979-1g |
Diethyl 2-formylsuccinate |
5472-38-8 | 97% | 1g |
$228 | 2023-02-02 | |
| Chemenu | CM539979-5g |
Diethyl 2-formylsuccinate |
5472-38-8 | 97% | 5g |
$683 | 2023-02-02 | |
| TRC | D680135-50mg |
Diethyl 2-Formylsuccinate |
5472-38-8 | 50mg |
$64.00 | 2023-05-18 |
diethyl 2-formylbutanedioate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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